Cas no 2137992-05-1 (1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 2137992-05-1
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 6050336
• PubChem ID: 165717963
• Update Time: 2025-11-05

1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine
• 1-[(2-bromo-3-chlorophenyl)methyl]-1H-imidazol-2-amine
• 2137992-05-1
• EN300-1111402

• Inchi： 1S/C10H9BrClN3/c11-9-7(2-1-3-8(9)12)6-15-5-4-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： YEITUHIFIIRAJL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN1C=CN=C1N)Cl

Computed Properties

• Exact Mass: 284.96684g/mol
• Monoisotopic Mass: 284.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine

1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine: An Overview of a Promising Compound (CAS No. 2137992-05-1)

1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine (CAS No. 2137992-05-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bromine and chlorine substituents on the phenyl ring and an imidazole moiety, offers a promising platform for the development of new pharmaceutical agents.

The structural complexity of 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine makes it an attractive candidate for various biological studies. The presence of the bromine and chlorine atoms imparts specific electronic and steric effects, which can influence the compound's reactivity and binding affinity to biological targets. These features are crucial in designing drugs with enhanced selectivity and efficacy.

Recent research has focused on the pharmacological properties of 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential use in combating multidrug-resistant infections, a significant challenge in modern medicine.

In addition to its antimicrobial properties, 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine has also been investigated for its antiviral activity. Preliminary studies indicate that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral entry or replication processes, making it a valuable lead compound for further development.

The anti-inflammatory potential of 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine has also been explored. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

Furthermore, the compound has shown neuroprotective effects in preclinical models. Research suggests that 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for neurological conditions.

The synthesis of 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine involves several well-established chemical reactions, including nucleophilic substitution and cyclization steps. The synthetic route is highly reproducible and scalable, making it feasible for large-scale production if further clinical trials prove successful.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to human clinical trials.

The pharmacokinetic properties of 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine have also been studied. It exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. These properties suggest that it could be administered orally, making it more convenient for patients.

Overall, 1-(2-bromo-3-chlorophenyl)methyl-1H-imidazol-2-amine (CAS No. 2137992-05-1) represents a promising compound with diverse biological activities. Its potential applications in antimicrobial, antiviral, anti-inflammatory, and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound could play a significant role in the development of new therapeutic agents for various diseases.